Ethyl 3-amino-4-(4-benzoylpiperazin-1-yl)benzoate
Overview
Description
Ethyl 3-amino-4-(4-benzoylpiperazin-1-yl)benzoate is a versatile chemical compound used in diverse scientific studies. It has a molecular formula of C20H23N3O3 .
Molecular Structure Analysis
The molecular structure of Ethyl 3-amino-4-(4-benzoylpiperazin-1-yl)benzoate consists of 20 carbon atoms, 23 hydrogen atoms, 3 nitrogen atoms, and 3 oxygen atoms . The average mass is 353.415 Da and the monoisotopic mass is 353.173950 Da .Scientific Research Applications
Synthesis and Antimicrobial Activity
- Ethyl 3-amino-4-(4-benzoylpiperazin-1-yl)benzoate serves as a precursor in the synthesis of novel compounds exhibiting significant antimicrobial properties. For example, its derivatives have been synthesized and characterized for antimicrobial activity against various bacteria and fungi, demonstrating its importance in the development of new antimicrobial agents (Shah et al., 2013), (Shah, 2014).
Antiplatelat Activity
- The chemical has been used as a starting material for the synthesis of YD-3 derivatives, which are non-peptide protease-activated receptor 4 (PAR4) antagonists. These compounds exhibit potent anti-PAR4 activity, indicating potential therapeutic applications in preventing platelet aggregation (Chen et al., 2008).
Synthesis and Characterization for Drug Development
- It has been involved in the synthesis and characterization of various compounds, including those with potential applications in drug development. For instance, derivatives have been synthesized and evaluated for their selective anti-PAR4 activity, contributing to the development of novel antiplatelet drug candidates (Chen et al., 2008).
Optical and Nonlinear Properties
- Ethyl 3-amino-4-(4-benzoylpiperazin-1-yl)benzoate derivatives have been studied for their optical nonlinear properties, including refractive indices and optical limiting capabilities. These properties suggest applications in materials science, particularly in the development of optical materials (Abdullmajed et al., 2021).
Spectroscopic and Theoretical Studies
- The compound and its derivatives have been subjected to detailed spectroscopic and theoretical studies to understand their structural and electronic properties. Such studies are crucial for the rational design of materials and drugs with desired properties (Koca et al., 2014).
Gastroprotective Activity
- Derivatives of Ethyl 3-amino-4-(4-benzoylpiperazin-1-yl)benzoate have been evaluated for gastroprotective activity against ethanol-induced gastric mucosal ulcer in rats. This research highlights the potential of these compounds in developing treatments for gastrointestinal disorders (Halabi et al., 2014).
properties
IUPAC Name |
ethyl 3-amino-4-(4-benzoylpiperazin-1-yl)benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O3/c1-2-26-20(25)16-8-9-18(17(21)14-16)22-10-12-23(13-11-22)19(24)15-6-4-3-5-7-15/h3-9,14H,2,10-13,21H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWYUGKVSQAOHLV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)N2CCN(CC2)C(=O)C3=CC=CC=C3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801235345 |
Source
|
| Record name | Ethyl 3-amino-4-(4-benzoyl-1-piperazinyl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801235345 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
353.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-amino-4-(4-benzoylpiperazin-1-yl)benzoate | |
CAS RN |
792946-70-4 |
Source
|
| Record name | Ethyl 3-amino-4-(4-benzoyl-1-piperazinyl)benzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=792946-70-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 3-amino-4-(4-benzoyl-1-piperazinyl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801235345 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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